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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-N-

methylformamide

CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

Executive Safety Directive
N-(2-Hydroxyethyl)-N-methylformamide (often abbreviated as HMF or chemically related to

N-Methylformamide derivatives) presents a specific dual-hazard profile: it is a potent solvent

capable of penetrating the skin, and it carries the structural alerts of a reproductive toxin

(teratogen).[1]

CRITICAL PROHIBITION:
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NEVER dispose of this chemical via laboratory sink drains. Although it is miscible with water,

standard municipal wastewater treatment plants are not designed to degrade formamide

derivatives effectively. Discharge poses a significant risk to aquatic life and downstream water

quality.[1]

Chemical Profile & Waste Characterization[2][3]
Effective disposal requires understanding the physical properties that dictate waste stream

selection.[1]

Property Data Disposal Implication

Chemical Structure
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_nghost-ng-c3156237429=""
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Contains amide and hydroxyl

groups; polar.

CAS Number
4748-78-1 (varies by

isomer/salt)

Use name for waste labeling if

CAS is ambiguous.

Physical State Liquid (Viscous)
Requires liquid waste

containers (HDPE/Glass).[1]

Flash Point >100°C (Estimated)
Not D001 Ignitable (unless

mixed with solvents).[1]

Water Solubility Miscible
High Risk of accidental drain

disposal.[1]

Reactivity Stable
Can be stored with general

organic waste.[1]

Incompatibilities Strong Oxidizers, Acids
Do not mix with Nitric Acid or

Peroxides in waste.[1][2]
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Waste Stream Decision Matrix
The following logic flow dictates the correct segregation of this chemical. Unlike halogenated

solvents (like DCM), this compound is non-halogenated but requires thermal destruction due to

its toxicity profile.[1]

Waste Generation:
N-(2-Hydroxyethyl)-N-methylformamide

Is it mixed with other solvents?

Does the mixture contain
Halogens (Cl, Br, F)?

(e.g., DCM, Chloroform)

Yes

STREAM B:
Non-Halogenated Organic Waste

(Standard Incineration)

No (Pure)

Is water content > 50%?

No

STREAM A:
Halogenated Organic Waste

(High BTU Incineration)

Yes

No

STREAM C:
Aqueous Waste (Toxic)

(Special Treatment)

Yes

Click to download full resolution via product page

Figure 1:Waste Stream Decision Tree. Note that "Pure" N-(2-Hydroxyethyl)-N-
methylformamide defaults to Non-Halogenated Organic Waste.[1]
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Step-by-Step Disposal Protocol
Phase 1: Preparation & Segregation

PPE Selection: Wear Butyl Rubber or Nitrile gloves (minimum 0.11mm thickness).[1]

Formamides can facilitate the transport of other toxic solutes through the skin.[1]

Segregation: Ensure the waste container does not contain strong oxidizing agents (e.g.,

Nitric acid, Perchloric acid).[1][2] The amide functionality can react violently with strong

oxidizers.[1]

Phase 2: Containerization
Vessel Choice: Use High-Density Polyethylene (HDPE) or Amber Glass containers.[1]

Why: HDPE is resistant to amide solvents and prevents breakage.[1]

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion,

even though the volatility is low.[1]

Phase 3: Labeling (RCRA/EHS Compliance)
Label the tag immediately upon the first addition of waste.[1] The label must contain:

Chemical Name: "N-(2-Hydroxyethyl)-N-methylformamide" (Do not use abbreviations like

HMF).[3][1][4]

Hazard Checkboxes: [x] Toxic, [x] Irritant.[1][2]

Composition: If a mixture, list percentages (e.g., "90% Water, 10% N-(2-Hydroxyethyl)-N-
methylformamide").

Phase 4: Final Disposal
Method: The only acceptable disposal method is High-Temperature Incineration.

Logistics: Cap the container tightly. Move to your facility's Central Accumulation Area (CAA).

[1] Request pickup by a licensed hazardous waste contractor (e.g., Veolia, Clean Harbors).

[1]
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Spill Management Workflow
In the event of a spill, speed is critical to prevent surface absorption and vapor generation.[1]

1. ALERT
Notify personnel

Evacuate immediate area

2. PPE UP
Goggles, Lab Coat,
Butyl/Nitrile Gloves

3. CONTAIN
Circle spill with

absorbent socks

4. ABSORB
Use Vermiculite or

Sand (Inert)

5. DECON
Wash surface with

soap & water

6. DISPOSE
Solid waste into
sealed bag/pail

Click to download full resolution via product page

Figure 2:Emergency Spill Response Protocol. Do not use combustible materials (sawdust) for

absorption.[1]

Spill Cleanup Notes:

Absorbent: Use inert clay, vermiculite, or sand.[1] Avoid paper towels for large spills, as this

increases the surface area for evaporation and creates a flammable solid waste.[1]

Decontamination: After removing the absorbent, scrub the area with soapy water.[1] Collect

the rinse water into the hazardous waste container (Stream C in Figure 1), do not flush the

rinse water.[1]

Regulatory & Compliance Context
Understanding the "Why" ensures long-term adherence to safety culture.

RCRA Classification (USA)
While N-(2-Hydroxyethyl)-N-methylformamide is not explicitly listed on the EPA's P-List

(Acutely Hazardous) or U-List (Toxic Waste), it is regulated under the "Characteristic" or

"General Duty" clauses depending on mixtures.[1]

Ignitability (D001): Unlikely if pure (Flash point > 60°C), but likely if mixed with

Acetone/Methanol.[1]

Toxicity: Due to structural similarity to N,N-Dimethylformamide (DMF) and N-

Methylformamide (NMF), it should be treated as a potential reproductive toxin (Repr.[1] 1B).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b075533/docs?utm_src=pdf-body-img#proper-disposal-procedures-n-2-hydroxyethyl-n-methylformamide-1-2
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b075533/docs?utm_src=pdf-body#proper-disposal-procedures-n-2-hydroxyethyl-n-methylformamide-1-2
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Global Harmonized System (GHS)[2]
H360: May damage fertility or the unborn child.[1][5][6]

H315: Causes skin irritation.[3][1][7]

H319: Causes serious eye irritation.[3][1][7][8]

Scientific Rationale for Incineration: Biological wastewater treatment relies on bacteria to break

down organics.[1] Formamide derivatives can inhibit specific bacterial enzymes or pass through

untreated, leading to bioaccumulation in aquatic environments.[1] Thermal oxidation

(incineration) breaks the C-N bond effectively, converting the compound into harmless
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,

, and

(with scrubbers for

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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